Cas no 901240-85-5 (2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)

• Product Name: 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• CAS No: 901240-85-5
• MF: C₂₄H₂₉N₃O₄S
• MW: 455.569764852524
• CID: 6283204
• PubChem ID: 20852072
• Update Time: 2025-06-11

2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• 2-((2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
• AKOS001789316
• 901240-85-5
• 2-{[2-(4-ETHOXY-3-METHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
• VU0626268-1
• 2-[[2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
• F3407-0999

• Inchi： 1S/C24H29N3O4S/c1-4-31-19-12-11-18(15-20(19)30-3)23-26-22(17-9-6-5-7-10-17)24(27-23)32-16-21(28)25-13-8-14-29-2/h5-7,9-12,15H,4,8,13-14,16H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key： HLKSVYCAOITNDD-UHFFFAOYSA-N
• SMILES： S(CC(NCCCOC)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=C(C=2)OC)OCC)=N1

Computed Properties

• Exact Mass: 455.18787759g/mol
• Monoisotopic Mass: 455.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No. 901240-85-5): A Comprehensive Overview

2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No. 901240-85-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 901240-85-5, is characterized by its unique structural features, which include a substituted imidazole ring, a sulfanyl group, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The imidazole ring is a well-known heterocyclic structure that is commonly found in various bioactive molecules, including histamine receptors and antifungal agents. In the context of 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide, the imidazole ring plays a crucial role in enhancing the compound's binding affinity to specific protein targets. The presence of the sulfanyl group further modulates the compound's reactivity and stability, making it an attractive candidate for drug development.

The acetamide moiety in this compound is another key structural feature that contributes to its biological activity. Acetamides are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. Additionally, the substitution with a 3-methoxypropyl group provides additional flexibility and hydrophobicity, which can influence the compound's pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide. One of the most promising areas of investigation is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide has also shown promise in neurodegenerative disorders. Research has demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new possibilities for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile and minimal side effects further enhance its appeal as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide in human subjects. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's potential as a therapeutic agent for various diseases.

In conclusion, 2-{2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-y lsulfanyl}-N-(3-meth oxyprop yl)acet amide (CAS No. 901240 -85 -5) strong > represents a promising molecule with diverse therapeutic applications. Its unique structural features, coupled with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for a range of conditions.